Cas no 2640892-99-3 (N-cyclopentyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide)
N-cyclopentyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-Cyclopentyl-4-(1,8-naphthyridin-2-yl)-1-piperidinecarboxamide
- N-cyclopentyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide
- F6764-4084
- 2640892-99-3
- AKOS040727166
-
- Inchi: 1S/C19H24N4O/c24-19(21-16-5-1-2-6-16)23-12-9-14(10-13-23)17-8-7-15-4-3-11-20-18(15)22-17/h3-4,7-8,11,14,16H,1-2,5-6,9-10,12-13H2,(H,21,24)
- InChI Key: WIABPQPGFAAAPE-UHFFFAOYSA-N
- SMILES: O=C(NC1CCCC1)N1CCC(C2C=CC3=CC=CN=C3N=2)CC1
Computed Properties
- Exact Mass: 324.19501140g/mol
- Monoisotopic Mass: 324.19501140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 58.1Ų
Experimental Properties
- Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 583.5±50.0 °C(Predicted)
- pka: 13.99±0.20(Predicted)
N-cyclopentyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6764-4084-2μmol |
N-cyclopentyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide |
2640892-99-3 | 90%+ | 2μl |
$85.5 | 2023-04-20 | |
| Life Chemicals | F6764-4084-5μmol |
N-cyclopentyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide |
2640892-99-3 | 90%+ | 5μl |
$94.5 | 2023-04-20 | |
| Life Chemicals | F6764-4084-10μmol |
N-cyclopentyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide |
2640892-99-3 | 90%+ | 10μl |
$103.5 | 2023-04-20 | |
| Life Chemicals | F6764-4084-20μmol |
N-cyclopentyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide |
2640892-99-3 | 90%+ | 20μl |
$118.5 | 2023-04-20 | |
| Life Chemicals | F6764-4084-1mg |
N-cyclopentyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide |
2640892-99-3 | 90%+ | 1mg |
$81.0 | 2023-04-20 | |
| Life Chemicals | F6764-4084-2mg |
N-cyclopentyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide |
2640892-99-3 | 90%+ | 2mg |
$88.5 | 2023-04-20 | |
| Life Chemicals | F6764-4084-3mg |
N-cyclopentyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide |
2640892-99-3 | 90%+ | 3mg |
$94.5 | 2023-04-20 | |
| Life Chemicals | F6764-4084-4mg |
N-cyclopentyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide |
2640892-99-3 | 90%+ | 4mg |
$99.0 | 2023-04-20 | |
| Life Chemicals | F6764-4084-5mg |
N-cyclopentyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide |
2640892-99-3 | 90%+ | 5mg |
$103.5 | 2023-04-20 | |
| Life Chemicals | F6764-4084-10mg |
N-cyclopentyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide |
2640892-99-3 | 90%+ | 10mg |
$118.5 | 2023-04-20 |
N-cyclopentyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on N-cyclopentyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide
Introduction to N-cyclopentyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide (CAS No. 2640892-99-3)
N-cyclopentyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide, a compound with the CAS number 2640892-99-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The N-cyclopentyl moiety and the 1,8-naphthyridin-2-yl substituent play crucial roles in determining its chemical properties and biological activity.
The synthesis of N-cyclopentyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The incorporation of the cyclopentyl group enhances the molecule's solubility and metabolic stability, making it an attractive candidate for further pharmacological investigation. Additionally, the presence of the 1,8-naphthyridine scaffold is known to contribute to its binding affinity for various biological targets.
In recent years, there has been a growing interest in the development of novel compounds that can modulate neurological and cardiovascular functions. N-cyclopentyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide has shown promise in preclinical studies as a potential therapeutic agent for conditions such as depression and hypertension. Its ability to interact with multiple receptors and enzymes suggests that it may have a broad spectrum of pharmacological activity.
The structural features of this compound make it particularly interesting for further research. The piperidine ring provides a stable core structure, while the amide functional group enhances its bioavailability. The combination of these elements allows for fine-tuning of its pharmacokinetic properties, which is essential for developing effective drugs. Researchers have been exploring various derivatives of N-cyclopentyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide to optimize its therapeutic potential.
One of the most exciting aspects of this compound is its potential application in targeted drug delivery systems. The use of advanced nanotechnology has enabled researchers to encapsulate N-cyclopentyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide within liposomes or nanoparticles, which can enhance its delivery to specific tissues or organs. This approach not only improves the efficacy of the drug but also reduces side effects by minimizing systemic exposure.
The role of computational chemistry in the design and optimization of N-cyclopentyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide cannot be overstated. Molecular modeling techniques have allowed researchers to predict the binding interactions between this compound and its biological targets with high accuracy. This has significantly reduced the time and cost associated with traditional drug discovery methods. By leveraging computational tools, scientists can rapidly screen large libraries of compounds and identify those with the highest potential for therapeutic efficacy.
The pharmacological profile of N-cyclopentyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide has been extensively studied in both in vitro and in vivo models. Initial findings suggest that it exhibits potent activity against several key enzymes and receptors involved in neurological disorders. Its ability to modulate neurotransmitter release and receptor function makes it a promising candidate for treating conditions such as Parkinson's disease and Alzheimer's disease. Furthermore, its cardiovascular effects have been investigated, with preliminary results indicating that it may help regulate blood pressure and reduce inflammation.
The development of new synthetic methodologies for N-cyclopentyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide has also been a focus of recent research. Innovations in catalytic processes have enabled more efficient and environmentally friendly synthesis routes, reducing waste generation and improving yield. These advancements are crucial for ensuring that large-scale production of this compound is both feasible and sustainable.
The future prospects for N-cyclopentyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide are bright, with ongoing studies aimed at further elucidating its mechanism of action and expanding its therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into clinical trials and ultimately bringing new treatments to patients in need. As our understanding of molecular interactions continues to grow, compounds like N-cyclopentyl-4-(1,8-naphthyridin-2-y)piperidine -carboxamide will play an increasingly important role in addressing some of today's most challenging medical conditions.
2640892-99-3 (N-cyclopentyl-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)